Cas no 63603-42-9 (CYCLOHEXANONE-1-13C)

CYCLOHEXANONE-1-13C structure
CYCLOHEXANONE-1-13C structure
Product Name:CYCLOHEXANONE-1-13C
CAS No:63603-42-9
MF:C6H10O
MW:99.1356568336487
CID:2791200
PubChem ID:12998639
Update Time:2024-03-01

CYCLOHEXANONE-1-13C Chemical and Physical Properties

Names and Identifiers

    • CYCLOHEXANONE-1-13C
    • Inchi: 1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2/i6+1
    • InChI Key: JHIVVAPYMSGYDF-PTQBSOBMSA-N
    • SMILES: O=[13C]1CCCCC1

Computed Properties

  • Exact Mass: 99.076519774g/mol
  • Monoisotopic Mass: 99.076519774g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 68.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.956 g/mL at 25 °C

CYCLOHEXANONE-1-13C Security Information

  • Hazard Category Code: 10-20
  • Safety Instruction: 25
  • Hazardous Material Identification: Xn
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